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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-2-pentene

Cat. No.: B010489

An In-depth Technical Guide to 3-Ethyl-2-methyl-
2-pentene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Ethyl-2-methyl-2-pentene, tailored for researchers, scientists, and
professionals in drug development.

Core Physical and Chemical Properties

3-Ethyl-2-methyl-2-pentene, with the CAS number 19780-67-7, is an unsaturated
hydrocarbon.[1][2] Its structure features a carbon-carbon double bond, which is characteristic
of alkenes. The molecular formula for this compound is C8H16.[1][2][3][4]

The physical characteristics of 3-Ethyl-2-methyl-2-pentene are summarized in the table
below. These properties are crucial for its handling, purification, and use in various
experimental settings.
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Property Value Source
Molecular Formula C8H16 [11[2][4]
Molecular Weight 112.21 g/mol [1][4]
Boiling Point 113-117 °C [2][5]
Melting Point -103.01 °C (estimate) [2]
Density 0.7388 - 0.739 g/cm? at 16-20 15
°C

Refractive Index 1.4222 - 1.425 [2][5]
Flash Point 15.6 °C [2]
XLogP3 3.14280 - 3.8 [1][2]

As an alkene, 3-Ethyl-2-methyl-2-pentene's chemical behavior is dominated by the reactivity
of its carbon-carbon double bond. It can undergo various addition reactions, such as
hydrogenation, halogenation, and hydrohalogenation. The presence of allylic protons also
makes it susceptible to oxidation at those positions.

Experimental Protocols

Detailed methodologies for the purification and characterization of 3-Ethyl-2-methyl-2-pentene
are outlined below.

A common method for purifying 3-Ethyl-2-methyl-2-pentene is through preparative gas-liquid
chromatography (GLC).[3][6]

e Methodology:

o Prepare a GLC column packed with 20% squalene on Chromosorb P.

[¢]

Set the column temperature to 70°C.

[¢]

Inject the crude sample of 3-Ethyl-2-methyl-2-pentene into the gas chromatograph.

o

Collect the fraction corresponding to the purified compound as it elutes from the column.
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o Alternatively, fractional distillation under an inert atmosphere can be employed.[6] It is
noteworthy that this compound can form an azeotrope with methoxyethanol.[6]

Spectroscopic techniques are essential for the structural elucidation and confirmation of 3-
Ethyl-2-methyl-2-pentene.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and types of hydrogen atoms in the
molecule.[1]

o 18C NMR: Reveals the number and types of carbon atoms present.[1][7] The spectrum for
3-Ethyl-2-methyl-2-pentene has been reported in the literature.[7]

e Mass Spectrometry (MS):

o Used to determine the molecular weight and fragmentation pattern of the compound.
Electron ionization (El) is a common method for generating the mass spectrum.[4]

« Infrared (IR) Spectroscopy:

o Provides information about the functional groups present in the molecule. For 3-Ethyl-2-
methyl-2-pentene, the characteristic C=C stretching vibration of the alkene group would
be a key feature in the IR spectrum.

Visualizations

The following diagrams illustrate key experimental and logical workflows related to the study of
3-Ethyl-2-methyl-2-pentene.
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Experimental Workflow for Characterization
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Safety and Handling

While specific GHS classification for 3-Ethyl-2-methyl-2-pentene is not readily available,
related compounds like 3-ethyl-2-pentene are classified as highly flammable liquids and vapors
that can cause skin and serious eye irritation, as well as respiratory irritation.[8] General
precautions for handling flammable and potentially irritating organic compounds should be
followed. This includes working in a well-ventilated area, using personal protective equipment
such as gloves and safety glasses, and avoiding sources of ignition.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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